![molecular formula C7H10N2 B138426 1-Azabicyclo[2.2.1]heptane-4-carbonitrile CAS No. 133366-28-6](/img/structure/B138426.png)
1-Azabicyclo[2.2.1]heptane-4-carbonitrile
Overview
Description
“1-Azabicyclo[2.2.1]heptane-4-carbonitrile” is a structurally unique compound that exhibits diverse chemistry . It is an analog of bicyclo[1.1.0]butane featuring a nitrogen atom at one bridgehead .
Synthesis Analysis
The synthesis of 1-Azabicyclo[2.2.1]heptane-4-carbonitrile and its analogs has been a topic of interest in recent years . These structures are highly strained, allowing them to participate in a range of strain-releasing reactions which typically cleave the central, strained bond to deliver cyclobutanes or azetidines .Molecular Structure Analysis
The molecular structure of 1-Azabicyclo[2.2.1]heptane-4-carbonitrile is characterized by a four-membered carbocycle with a bridging C(1)-C(3) bond and a nitrogen atom at one bridgehead . The molecular weight is 97.1582 .Chemical Reactions Analysis
1-Azabicyclo[2.2.1]heptane-4-carbonitrile can participate in a range of strain-releasing reactions which typically cleave the central, strained bond to deliver cyclobutanes or azetidines .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Epibatidine Analogues : A one-pot method synthesizes 7-azabicyclo[2.2.1]heptane-1-carbonitriles, starting from cyclohexanones, which are then elaborated into epibatidine analogues (Heugebaert et al., 2010).
- Structural Characterization : The 7-azabicyclo[2.2.1]heptane nucleus in epibatidine is characterized structurally as 7-azabicyclo[2.2.1]heptan-7-ium chloride (Britvin & Rumyantsev, 2017).
Chemical Properties and Reactions
- Absolute Configuration Analysis : The l-azabicyclo[2.2.1]heptan-3-exo-ol was resolved and its absolute configuration confirmed by CD spectroscopy and single-crystal X-ray diffraction (Boelsterli et al., 1992).
- Synthesis of 2-alkyl-2-azabicyclo[3.1.1]heptane-1-carbonitriles : An improved two-step synthetic approach towards these compounds demonstrates their stability and the ease of modifying the incorporated cyano group (De Blieck & Stevens, 2011).
Applications in Drug Development
- Development of Non-Chiral Analogue of 2-Aminoadipic Acid : 7-Azabicyclo[2.2.1]heptane-1,4-dicarboxylic acid, synthesized from dimethyl-meso-2,5-dibromohexanedioate, serves as a rigid non-chiral analogue of 2-aminoadipic acid (Kubyshkin, Mikhailiuk, & Komarov, 2007).
Stereochemistry and Reaction Mechanisms
- Evaluating Amide Group Planarity : The study shows that amides of bicyclic 7-azabicyclo[2.2.1]heptane are intrinsically nitrogen-pyramidal, a feature evaluated through X-ray diffraction and rotational barrier analysis (Otani et al., 2003).
properties
IUPAC Name |
1-azabicyclo[2.2.1]heptane-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2/c8-5-7-1-3-9(6-7)4-2-7/h1-4,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRWYBTQGXVMLBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCC1(C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30576506 |
Source
|
| Record name | 1-Azabicyclo[2.2.1]heptane-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30576506 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Azabicyclo[2.2.1]heptane-4-carbonitrile | |
CAS RN |
133366-28-6 |
Source
|
| Record name | 1-Azabicyclo[2.2.1]heptane-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30576506 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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